Cas no 2172448-38-1 (6-nitro-2-(propan-2-yl)-1,3-benzothiazol-4-amine)

• Product Name: 6-nitro-2-(propan-2-yl)-1,3-benzothiazol-4-amine
• CAS No: 2172448-38-1
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 6269705
• PubChem ID: 165589062
• Update Time: 2025-05-20

6-nitro-2-(propan-2-yl)-1,3-benzothiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-nitro-2-(propan-2-yl)-1,3-benzothiazol-4-amine
• 2172448-38-1
• EN300-1613499

• Inchi： 1S/C10H11N3O2S/c1-5(2)10-12-9-7(11)3-6(13(14)15)4-8(9)16-10/h3-5H,11H2,1-2H3
• InChI Key： UQUOKHFVQCJYMS-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=C(C=2N=C1C(C)C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.05719778g/mol
• Monoisotopic Mass: 237.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 113Ų

Additional information on 6-nitro-2-(propan-2-yl)-1,3-benzothiazol-4-amine

6-Nitro-2-(Propan-2-yl)-1,3-Benzothiazol-4-Amine

The compound with CAS No. 2172448-38-1, known as 6-nitro-2-(propan-2-yl)-1,3-benzothiazol-4-amine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzothiazoles, which are widely studied for their unique electronic properties and structural versatility. The benzothiazole skeleton serves as a foundational structure for numerous functional materials, including sensors, nonlinear optical materials, and pharmaceutical agents.

The 6-nitro substituent in this compound plays a crucial role in modulating its electronic properties. Nitro groups are strong electron-withdrawing groups, which can significantly influence the reactivity and stability of the molecule. The presence of the propan-2-yl group at position 2 introduces steric bulk into the molecule, which can affect its solubility and interactions with other molecules. This combination of substituents makes 6-nitro-2-(propan-2-yl)-1,3-benzothiazol-4-amine a promising candidate for applications requiring precise control over electronic and steric properties.

Recent studies have highlighted the potential of this compound in the field of optoelectronics. Researchers have explored its use in designing advanced materials for light-emitting diodes (LEDs) and photovoltaic devices. The unique electronic structure of 6-nitro-2-(propan-2-yl)-1,3-benzothiazol-4-amine allows for efficient charge transport and light emission, making it a valuable component in next-generation electronic devices.

In addition to its electronic applications, this compound has shown potential in the field of medicinal chemistry. The benzothiazole core is known to exhibit bioactivity against various disease targets, including cancer and inflammation. The introduction of the nitro and propan-2-yl groups further enhances its pharmacological properties, making it a promising lead compound for drug discovery efforts.

The synthesis of 6-nitro-2-(propan-2-yl)-1,3-benzothiazol-4-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and selective pathways for constructing this compound, reducing production costs and improving yields.

From a structural perspective, the molecule exhibits a planar geometry due to the aromaticity of the benzothiazole ring system. The nitro group at position 6 introduces significant electron withdrawal effects, while the propan-2-ylium group at position 2 provides steric hindrance that can influence molecular packing and crystallinity. These structural features make the compound highly suitable for applications requiring precise control over molecular interactions.

Recent research has also explored the use of 6-nitro